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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper disposal procedures for formanilide
waste. Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Troubleshooting and FAQs
This section addresses common questions and potential issues encountered during the

handling and disposal of formanilide waste.

Q1: What personal protective equipment (PPE) should I wear when handling formanilide
waste?

A1: Always wear appropriate PPE, including nitrile rubber gloves, safety goggles with side-

shields or a face shield, and a laboratory coat to prevent skin contact.[1] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or vapors.[1]

Q2: What should I do in the event of a formanilide spill?

A2: For small spills, ensure adequate ventilation and wear your PPE.[2] Sweep up the solid

material and place it into a suitable, labeled container for disposal.[2][3] Avoid generating dust.

[1] For larger spills, evacuate the area and follow your institution's emergency procedures.
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Q3: Can I dispose of small amounts of formanilide waste down the drain?

A3: No. Formanilide is water-soluble and can spread in water systems.[3] Under no

circumstances should this chemical be disposed of down the drain or in regular trash. All waste

containing formanilide must be treated as hazardous chemical waste.

Q4: How should I store formanilide waste prior to disposal?

A4: Designate a specific, chemically compatible container for formanilide waste. This

container must be clearly labeled as "Hazardous Waste" with the full chemical name,

"Formanilide". Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[2][3]

Q5: Is it possible to neutralize formanilide waste in the laboratory before disposal?

A5: Standard safety protocols and Safety Data Sheets (SDS) do not recommend in-lab

neutralization of formanilide waste. The consistent recommendation is to collect the waste in a

designated hazardous waste container and have it managed by a licensed disposal company.

[1][3] Attempting neutralization without a validated procedure can be dangerous.

Q6: What are the primary hazards associated with formanilide waste?

A6: Formanilide is harmful if swallowed.[4] When heated to decomposition, it can emit toxic

fumes of nitrogen oxides.[2][3] It is also incompatible with strong oxidizing agents, and mixing

can lead to dangerous reactions.

Quantitative Data: Physical and Chemical Properties
of Formanilide
The following table summarizes key quantitative data for formanilide, which is essential for

safe handling and disposal decisions.
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Property Value

Molecular Formula C₇H₇NO

Molar Mass 121.14 g/mol [4]

Appearance White to light brown crystalline solid/powder[2]

Melting Point 46-49 °C[2]

Boiling Point 271 °C @ 760 mmHg[2]

Flash Point >112 °C (>233.6 °F)[2]

Water Solubility Soluble[3]

log Pow (Partition Coefficient) 1.15[3]

Experimental Protocol: Formanilide Waste Disposal
This protocol details the standard operating procedure for the safe segregation, collection, and

disposal of formanilide waste.

1. Personal Protective Equipment (PPE):

Before handling any formanilide waste, ensure you are wearing the following:

Nitrile rubber gloves

Safety glasses with side shields or goggles

A laboratory coat

2. Waste Segregation and Collection:

Designate a specific, chemically compatible container for solid formanilide waste.

For solutions containing formanilide, use a designated, sealed liquid waste container.

Clearly label the container with "Hazardous Waste: Formanilide".
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Do not mix formanilide waste with other waste streams, especially strong oxidizing agents.

3. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust formation.

Use an inert absorbent material for liquid spills.

Collect the spilled material and any contaminated cleaning materials into the designated

hazardous waste container.

Wash the spill area with soap and water.

4. Final Disposal:

All waste containing formanilide must be disposed of as hazardous chemical waste.

The disposal must be handled by a licensed and approved waste disposal contractor.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.

Visualizations
Formanilide Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

formanilide.
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Caption: Logical workflow for the safe disposal of formanilide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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